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Compound of Interest

Compound Name:
(3-Chloro-5-ethoxyphenyl)boronic

acid

Cat. No.: B572545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of (3-Chloro-5-
ethoxyphenyl)boronic acid, a key reagent in synthetic organic chemistry, particularly in cross-

coupling reactions.

Core Molecular Data
(3-Chloro-5-ethoxyphenyl)boronic acid is an organoboron compound with the chemical

formula C₈H₁₀BClO₃[1][2][3]. Its structure features a phenyl ring substituted with a chloro group,

an ethoxy group, and a boronic acid functional group. This arrangement of functional groups

makes it a valuable building block in the synthesis of complex organic molecules.

Molecular Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The atomic weights used for this calculation are the standard atomic weights

of carbon (C), hydrogen (H), boron (B), chlorine (Cl), and oxygen (O).

Based on the molecular formula C₈H₁₀BClO₃, the molecular weight is calculated as follows:

(8 × Atomic Weight of C) + (10 × Atomic Weight of H) + (1 × Atomic Weight of B) + (1 × Atomic

Weight of Cl) + (3 × Atomic Weight of O)
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(8 × 12.011) + (10 × 1.008) + (1 × 10.81) + (1 × 35.45) + (3 × 15.999) = 200.43 g/mol [1]

This calculated value is consistent with the molecular weight information available in chemical

databases for the compound associated with CAS number 1256345-73-9[1][3].

Summary of Physicochemical Properties
The following table summarizes the key quantitative data for (3-Chloro-5-
ethoxyphenyl)boronic acid.

Property Value

Molecular Formula C₈H₁₀BClO₃

Molecular Weight 200.43 g/mol

CAS Number 1256345-73-9

Chemical Structure
The structural arrangement of atoms in (3-Chloro-5-ethoxyphenyl)boronic acid is crucial for

its reactivity and application in chemical synthesis.
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Caption: Chemical structure of (3-Chloro-5-ethoxyphenyl)boronic acid.

Experimental Protocols
Detailed experimental protocols for the use of (3-Chloro-5-ethoxyphenyl)boronic acid, such

as in Suzuki-Miyaura cross-coupling reactions, would be specific to the desired product and

reaction conditions. A general workflow for such a reaction is outlined below.

General Workflow for a Suzuki-Miyaura Coupling
Reaction
This diagram illustrates a typical workflow for a palladium-catalyzed cross-coupling reaction

involving an aryl boronic acid.
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Reaction Setup
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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